N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(m-tolyl)oxalamide

• IUPAC Name: N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(3-methylphenyl)oxamide
• InChI: InChI=1S/C24H31N3O4S/c1-17-7-6-8-20(15-17)26-24(29)23(28)25-13-12-21-9-4-5-14-27(21)32(30,31)22-16-18(2)10-11-19(22)3/h6-8,10-11,15-16,21H,4-5,9,12-14H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: KPHANFYXYGMDJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=C(C=CC(=C3)C)C
• Molecular Formula: C24H31N3O4S
• Molecular Weight: 457.6 g/mol

Description

N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(m-tolyl)oxalamide is a useful research compound. Its molecular formula is C24H31N3O4S and its molecular weight is 457.59. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(m-tolyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(m-tolyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Chemical Synthesis and Structural Analysis

Research on chemical compounds structurally related to N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(m-tolyl)oxalamide often focuses on synthetic methodologies and structural elucidation. For instance, the study on the synthesis and characterization of compounds like [1-(3,5-Dimethyl-2,3-dihydro-isoxazole-4-sulfonyl)-piperidin-4-yl}-diphenyl-methanol reveals the importance of N-sulfonyl and N-acyl groups in chemical synthesis, providing insights into the structural features that influence chemical reactivity and stability (Naveen et al., 2015).

2. Biological Activity Evaluation

Compounds with a similar structural framework are evaluated for their biological activities, including their potential as antimicrobial and anticancer agents. For example, derivatives bearing 1,3,4-oxadiazole and piperidine moieties have been synthesized and assessed for their antimicrobial properties against pathogens affecting Lycopersicon esculentum, highlighting the role of structural modifications in enhancing biological activity (Vinaya et al., 2009).

3. Enzyme Interaction Studies

The interaction of structurally related compounds with enzymes is another area of interest, shedding light on the potential therapeutic applications and mechanisms of action. The investigation into the oxidative metabolism of Lu AA21004, a novel antidepressant, underscores the importance of understanding the enzymatic pathways involved in the metabolism of chemical compounds, which can influence their pharmacological profile and efficacy (Hvenegaard et al., 2012).

4. Advanced Material Synthesis

Research on the coupling reactions of terminal alkynes with aryl halides, facilitated by catalysts like N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide (DMPPO), demonstrates the compound's relevance in the synthesis of advanced materials and complex molecules. Such studies provide a foundation for developing new synthetic strategies and materials with potential applications in various industries (Chen et al., 2023).